Cas no 14967-25-0 (2-phenyl-1-(2-propen-1-yl)-1H-Imidazole)

• Product name: 2-phenyl-1-(2-propen-1-yl)-1H-Imidazole
• CAS No: 14967-25-0
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 1106455
• PubChem ID: 12258774

2-phenyl-1-(2-propen-1-yl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-(2-propen-1-yl)-1H-Imidazole
• 2-phenyl-1-prop-2-enylimidazole
• 14967-25-0
• 1-allyl-2-phenyl-1H-imidazole
• DTXSID70482773
• SCHEMBL9444559
• AKOS015905904
• 1H-Imidazole, 2-phenyl-1-(2-propenyl)-

• Inchi： InChI=1S/C12H12N2/c1-2-9-14-10-8-13-12(14)11-6-4-3-5-7-11/h2-8,10H,1,9H2
• InChI Key： HALHUSQDSVRAEW-UHFFFAOYSA-N
• SMILES： C=CCN1C=CN=C1C2=CC=CC=C2

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų
• XLogP3: 2.4